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Compound of Interest

Compound Name: Ramixotidine

Cat. No.: B1678799 Get Quote

Providing essential safety and logistical information for the proper disposal of Ramixotidine is

crucial for maintaining a safe laboratory environment and ensuring regulatory compliance.

While a specific Safety Data Sheet (SDS) with detailed disposal instructions for Ramixotidine
is not readily available in the public domain, this guide offers a step-by-step operational plan

based on general best practices for pharmaceutical waste management in a research setting.

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount. This document outlines the recommended

procedures for the disposal of Ramixotidine, a histamine H2-receptor antagonist, emphasizing

safety and adherence to environmental regulations.

Understanding Ramixotidine: Chemical and Physical
Properties
While a comprehensive hazard profile from a formal SDS is unavailable, some chemical and

physical properties of Ramixotidine have been identified, which can inform safe handling

procedures.
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Property Value Source

Molecular Formula C16H21N3O3S [1][2][3]

Molecular Weight 335.42 g/mol [1][2]

Appearance Solid powder

Boiling Point 592.3 ± 50.0 °C at 760 mmHg

Flash Point 312.0 ± 30.1 °C

Density 1.2 ± 0.1 g/cm3

Shipping Information

Shipped under ambient

temperature as a non-

hazardous chemical.

Storage Condition

Dry, dark, and at 0 - 4°C for the

short term (days to weeks) or

-20°C for the long term

(months to years).

Note: The information that Ramixotidine is shipped as a non-hazardous chemical suggests it

may not be classified as hazardous waste under the Resource Conservation and Recovery Act

(RCRA). However, all laboratory chemical waste should be handled with care and disposed of

through proper channels.

Step-by-Step Disposal Protocol for Ramixotidine
The following procedural guidance is based on standard practices for the disposal of non-

hazardous solid chemical waste from a laboratory setting.

1. Waste Identification and Segregation:

Identify: Clearly identify the waste as "Ramixotidine."

Segregate: Do not mix Ramixotidine waste with other chemical waste streams unless

compatibility has been confirmed by a qualified chemist or your institution's Environmental
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Health and Safety (EHS) department. Keep it separate from hazardous wastes, sharps, and

biological waste.

2. Containerization:

Solid Waste: Collect unused or expired Ramixotidine in its original container if possible, or

in a new, clean, and compatible container. The container must have a secure lid to prevent

spills.

Contaminated Labware: Disposable items such as gloves, weighing paper, and pipette tips

that are contaminated with Ramixotidine should be collected in a designated, sealed plastic

bag or a labeled container.

3. Labeling:

Hazardous Waste Labeling: Although shipped as non-hazardous, it is best practice to label

the waste container with a hazardous waste tag provided by your institution's EHS

department.

Content Identification: Clearly write the full chemical name, "Ramixotidine," and its CAS

number (84071-15-8) on the label. Do not use abbreviations or chemical formulas.

4. Storage:

Secure Storage: Store the sealed and labeled waste container in a designated satellite

accumulation area within your laboratory.

Compatibility: Ensure the storage location is away from incompatible materials.

5. Disposal Request:

Contact EHS: Once the waste container is full or you are ready for disposal, contact your

institution's Environmental Health and Safety (EHS) office to schedule a waste pickup.

Follow Institutional Procedures: Adhere to all specific procedures and documentation

requirements set by your institution for chemical waste disposal.
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Important Considerations:

Regulatory Compliance: Always adhere to local, state, and federal regulations regarding

pharmaceutical waste disposal. The Environmental Protection Agency (EPA) regulates

hazardous waste under the RCRA.

Institutional Policies: Your institution's EHS department is the primary resource for guidance

on chemical waste disposal. Always consult their policies and procedures.

Avoid Drain Disposal: Never dispose of Ramixotidine or any other chemical waste down the

drain. This can lead to environmental contamination of waterways.

Avoid Trash Disposal: Do not dispose of chemical waste in the regular trash.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Ramixotidine in a laboratory setting.

Start: Have Ramixotidine Waste Check for Specific Institutional SDS SDS Available?

Follow Disposal Instructions in SDSYes

No Specific SDS Available
No

Request Pickup by EHS

Consult Institutional EHS Department Characterize Waste (Solid, Non-Hazardous) Segregate from Other Waste Streams Use a Labeled, Sealed Container Label with Chemical Name and CAS Number Store in Designated Accumulation Area

End: Proper Disposal

Click to download full resolution via product page

Ramixotidine Disposal Workflow

By following these guidelines, laboratory professionals can ensure the safe and compliant

disposal of Ramixotidine, contributing to a secure research environment and protecting the

broader ecosystem.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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